4-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-methoxyphenyl acetate
4-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-methoxyphenyl acetate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0942163
InChI:
InChI=1S/C26H28N4O5S/c1-5-6-9-14-36-26-27-24-23(28-29-26)19-10-7-8-11-20(19)30(16(2)31)25(35-24)18-12-13-21(34-17(3)32)22(15-18)33-4/h7-8,10-13,15,25H,5-6,9,14H2,1-4H3
SMILES:
CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=C(C=C4)OC(=O)C)OC)C(=O)C)N=N1
Molecular Formula:
C26H28N4O5S
Molecular Weight:
508.6 g/mol
4-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-methoxyphenyl acetate
CAS No.:
Cat. No.: VC0942163
Molecular Formula: C26H28N4O5S
Molecular Weight: 508.6 g/mol
* For research use only. Not for human or veterinary use.
![4-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-methoxyphenyl acetate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H28N4O5S |
|---|---|
| Molecular Weight | 508.6 g/mol |
| IUPAC Name | [4-(7-acetyl-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-2-methoxyphenyl] acetate |
| Standard InChI | InChI=1S/C26H28N4O5S/c1-5-6-9-14-36-26-27-24-23(28-29-26)19-10-7-8-11-20(19)30(16(2)31)25(35-24)18-12-13-21(34-17(3)32)22(15-18)33-4/h7-8,10-13,15,25H,5-6,9,14H2,1-4H3 |
| Standard InChI Key | FYYBEGJXEHECMK-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=C(C=C4)OC(=O)C)OC)C(=O)C)N=N1 |
| Canonical SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=C(C=C4)OC(=O)C)OC)C(=O)C)N=N1 |
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